Cas no 1379340-57-4 (2,3-Dihydrofuro[3,2-b]quinolin-9-amine)

• Product Name: 2,3-Dihydrofuro[3,2-b]quinolin-9-amine
• CAS No: 1379340-57-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5913376
• PubChem ID: 20092790
• Update Time: 2025-05-24

2,3-Dihydrofuro[3,2-b]quinolin-9-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9165590
• 2H,3H-furo[3,2-b]quinolin-9-amine
• 1379340-57-4
• EN300-7355206
• 2,3-dihydrofuro[3,2-b]quinolin-9-amine
• 2,3-Dihydrofuro[3,2-b]quinolin-9-amine

• Inchi： 1S/C11H10N2O/c12-10-7-3-1-2-4-8(7)13-9-5-6-14-11(9)10/h1-4H,5-6H2,(H2,12,13)
• InChI Key： POZWGSWFCGKDCZ-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C(=C1C=CC=CC1=N2)N

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Dihydrofuranoquinolines

Additional information on 2,3-Dihydrofuro[3,2-b]quinolin-9-amine

Introduction to 2,3-Dihydrofuro[3,2-b]quinolin-9-amine (CAS No. 1379340-57-4)

2,3-Dihydrofuro[3,2-b]quinolin-9-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1379340-57-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the broader class of fused heterocycles, specifically incorporating a furan ring fused with a quinoline scaffold, terminated with an amine functional group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential bioactivity and structural versatility.

The significance of 2,3-Dihydrofuro[3,2-b]quinolin-9-amine lies in its unique structural motif, which combines the pharmacophoric elements of both furan and quinoline derivatives. Furan rings are well-known for their role in various bioactive natural products and synthetic drugs, often contributing to properties such as metabolic stability and binding affinity. Quinoline scaffolds, on the other hand, have a long history in medicinal chemistry, with many derivatives exhibiting antimicrobial, antimalarial, and anticancer activities. The combination of these two structural motifs in 2,3-Dihydrofuro[3,2-b]quinolin-9-amine suggests potential therapeutic applications across multiple disease areas.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel heterocyclic compounds like 2,3-Dihydrofuro[3,2-b]quinolin-9-amine as candidates for drug development. Studies have shown that modifications in the quinoline core can significantly alter the pharmacokinetic and pharmacodynamic properties of derivatives. The presence of the furan ring in 2,3-Dihydrofuro[3,2-b]quinolin-9-amine may enhance its ability to interact with biological targets by introducing additional hydrogen bonding or hydrophobic interactions.

In the context of current research trends, there is a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other complex biological pathways. The rigid structure of the quinoline-furan hybrid provides a scaffold that can be tailored to fit specific binding pockets on target proteins. For instance, recent studies have highlighted the potential of quinoline derivatives in inhibiting kinases and other enzymes involved in cancer progression. The amine group at the 9-position of 2,3-Dihydrofuro[3,2-b]quinolin-9-amine offers a site for further functionalization to enhance binding affinity and selectivity.

The synthesis of 2,3-Dihydrofuro[3,2-b]quinolin-9-amine involves multi-step organic reactions that typically begin with readily available precursors such as 2-amino furyl compounds and appropriate quinoline intermediates. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system characteristic of this molecule.

From a medicinal chemistry perspective, the amine functionality is a key feature that can be exploited for further derivatization. Functional groups attached to the nitrogen atom can influence solubility, permeability across biological membranes (lipophilicity), and metabolic stability. For example, alkylation or arylation of the amine group can enhance binding interactions with biological targets while also modulating pharmacokinetic properties.

The potential applications of 2,3-Dihydrofuro[3,2-b]quinolin-9-amine extend beyond traditional therapeutic areas. Its unique structure makes it a valuable tool for studying molecular recognition processes and designing novel chemical probes for biochemical assays. Additionally, its ability to undergo further chemical modifications allows researchers to explore its utility in developing targeted therapies for neurological disorders and inflammatory diseases.

In conclusion, 2 , 3 - Dihydrofuro [ 3 , 2 - b ] quinolin - 9 - amine ( CAS No . 1 379340 - 57 - 4 ) represents a significant advancement in heterocyclic chemistry with potential implications for drug discovery and development . Its structural features , combined with recent innovations in synthetic methodologies , position it as a promising candidate for further investigation . As research continues to uncover new biological targets and therapeutic strategies , compounds like 2 , 3 - Dihydrofuro [ 3 , 2 - b ] quinolin - 9 - amine will undoubtedly play a crucial role in shaping the future of medicinal chemistry .